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Compound of Interest

Compound Name: Linear PBT Trimer

Cat. No.: B15352588 Get Quote

A Comparative Guide to the Migration of Linear PBT Trimer in Various Food Simulants

This guide provides a comparative analysis of the migration levels of the linear polybutylene

terephthalate (PBT) trimer into different food simulants. The data and methodologies presented

are based on scientific studies and are intended for researchers, scientists, and professionals

in the field of drug development and food contact material safety.

Introduction
Polybutylene terephthalate (PBT) is a thermoplastic polyester commonly used in food contact

materials (FCMs) due to its mechanical and thermal stability.[1] During the polymerization

process, low molecular weight oligomers, including linear and cyclic forms, are generated as

by-products.[2] These oligomers have the potential to migrate from the PBT matrix into

foodstuffs, raising safety concerns. While cyclic oligomers are often present in higher

concentrations in the polymer itself, linear oligomers have been shown to be more relevant for

migration into aqueous foods.[1][3] This guide focuses on the migration of the linear PBT
trimer, a specific oligomer of interest, into various food simulants that mimic the properties of

different types of food.

The migration of substances from FCMs is influenced by several factors, including the type of

food, temperature, contact time, and the physicochemical properties of the migrant and the

food matrix.[2] To assess the potential for migration, standardized food simulants are used to

represent different food categories:
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Aqueous and Acidic Foods: Simulated by solutions like 10% ethanol and 3% acetic acid.

Alcoholic Foods: Simulated by ethanolic solutions of varying concentrations (e.g., 20%,

50%).

Fatty Foods: Simulated by substances like olive oil, sunflower oil, or alternative fatty food

simulants such as isooctane and 95% ethanol.

This guide will compare the migration levels of the linear PBT trimer in these different simulant

types, providing a clear overview of its migration behavior under various conditions.

Data Presentation: Migration Levels of PBT
Oligomers
The following table summarizes the quantitative data on the migration of PBT oligomers, with a

focus on the linear trimer where specific data is available.
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Food
Simulant

Simulant
Type

Test
Conditions

Migrating
Substance

Migration
Level

Reference

Water Aqueous

100°C for 2

hours

(repeated

use)

Total Linear

PBT

Oligomers

0.29 mg/item [1]

Simulant D1

(50%

Ethanol)

Aqueous/Fatt

y
Not specified PBT Trimer 0.21 µg/L [4]

Isooctane Fatty Not specified PBT Trimer 4.11 µg/L [4]

3% Acetic

Acid
Acidic Not specified

Cyclic PBT

Oligomers

Data not

available for

linear trimer

[2]

20% Ethanol
Aqueous/Alco

holic
Not specified

Cyclic PBT

Oligomers

Data not

available for

linear trimer

[2]

95% Ethanol Fatty Not specified
Cyclic PBT

Oligomers

Data not

available for

linear trimer

[2]

Sunflower Oil Fatty
200°C for 10

minutes

Cyclic PBT

Oligomers
7.5 mg/kg [2]

Milk
Fatty/Aqueou

s

70°C for 2

hours

(repeated

use)

Cyclic PBT

Oligomers
218 µg/L [2]

Note: Data for the linear PBT trimer is limited. The table includes data for total linear

oligomers and cyclic oligomers to provide a broader context for the migration behavior of PBT

oligomers. The migration of the linear trimer into acidic and lower-concentration alcoholic

simulants is expected but quantitative data was not found in the reviewed literature.

Experimental Protocols
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The methodologies employed in the cited studies for determining the migration of PBT

oligomers are detailed below.

Migration Testing
Migration experiments are typically conducted based on regulations such as the European

Commission Regulation (EU) No. 10/2011.[2] The general procedure involves the following

steps:

Sample Preparation: PBT articles (e.g., utensils, pellets) are cleaned and brought into

contact with the selected food simulant.[2] The surface area to volume ratio is controlled to

ensure standardized testing conditions.

Incubation: The PBT samples are immersed in the food simulant and incubated at specific

temperatures and for defined durations to simulate real-use scenarios.[1][2] For example,

testing for repeated-use articles may involve multiple migration steps.[1]

Migrate Collection: After incubation, the food simulant containing the migrated substances

(the "migrate") is collected for analysis.

Analytical Method: HPLC-DAD/ESI-MS
A common and effective method for the identification and quantification of PBT oligomers is

High-Performance Liquid Chromatography (HPLC) coupled with a Diode-Array Detector (DAD)

and an Electrospray Ionization Mass Spectrometer (ESI-MS).[1][3]

Chromatographic Separation: The migrate is injected into an HPLC system. The different

oligomers are separated based on their affinity for the stationary phase of the HPLC column

and the mobile phase.

Detection and Identification (DAD and ESI-MS):

DAD: Provides ultraviolet (UV) absorption data, which aids in the initial detection of

aromatic compounds like PBT oligomers.

ESI-MS: The eluting compounds are ionized and their mass-to-charge ratio is determined

by the mass spectrometer. This allows for the precise identification of the linear PBT
trimer and other oligomers based on their molecular weight.[1]
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Quantification:

Quantification is often performed using an external standard. For PBT oligomers, a

compound with a similar chemical structure and chromophore, such as bis(2-hydroxyethyl)

terephthalate (BHET), can be used to create a calibration curve.[1] The concentration of

the linear PBT trimer in the migrate is then determined by comparing its peak area in the

chromatogram to the calibration curve.

Visualization of the Migration Process
The following diagrams illustrate the logical workflow of the PBT trimer migration process and

the analytical determination.
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Caption: Migration of linear PBT trimer into food simulants.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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